N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5-hydroxy-3-(thiophen-2-yl)pentyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(5-hydroxy-3-thiophen-2-ylpentyl)oxamide
• InChI: InChI=1S/C19H28N2O3S/c22-13-10-16(17-7-4-14-25-17)9-12-21-19(24)18(23)20-11-8-15-5-2-1-3-6-15/h4-5,7,14,16,22H,1-3,6,8-13H2,(H,20,23)(H,21,24)
• InChI Key: UQXNEUASZYMZNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCCC(CCO)C2=CC=CS2
• Molecular Formula: C19H28N2O3S
• Molecular Weight: 364.5 g/mol
• CAS No.: 2034586-91-7

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5-hydroxy-3-(thiophen-2-yl)pentyl)oxalamide is a useful research compound. Its molecular formula is C19H28N2O3S and its molecular weight is 364.5. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Antitumor Agents : Compounds with functionalities similar to the given chemical have been studied for their cytotoxic activities. For example, polyamine analogues demonstrating phenotype-specific cytotoxic activity through the induction of programmed cell death in certain cell types, potentially by oxidative stress via H2O2 production, highlight a mechanism that could be relevant to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5-hydroxy-3-(thiophen-2-yl)pentyl)oxalamide (Ha et al., 1997).
• Schiff Base Organotin(IV) Complexes : These have been explored for their anticancer properties. The amino acetate functionalized Schiff base organotin(IV) complexes demonstrated significant cytotoxicity against various human tumor cell lines, suggesting potential for similar structures to be explored in cancer treatment (Basu Baul et al., 2009).

Organic Synthesis and Catalysis

• Copper-Catalyzed Coupling Reactions : The use of copper catalysis in the coupling of aryl chlorides and amides indicates the potential utility of oxalamide derivatives in facilitating such reactions, offering pathways to synthesize complex organic molecules (De et al., 2017).

Materials Science and Antioxidant Properties

• Antioxidant Activities : Secondary metabolites isolated from endophytic fungi, including compounds structurally related to the given chemical, have shown significant antioxidant activities. This suggests potential applications in developing antioxidant agents or in materials science for creating materials with inherent antioxidant properties (Xiao et al., 2014).